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Compound of Interest

Compound Name:
2-(2-phenylethylthio)pyridine N-

oxide

CAS No.: 65332-89-0

Cat. No.: B8674018

Get Quote

Executive Summary
2-(2-Phenylethylthio)pyridine N-oxide represents a specialized scaffold in heterocyclic

chemistry, serving as both a versatile synthetic intermediate and a bioactive pharmacophore.

Structurally, it combines a pyridine N-oxide core with a flexible phenylethylthio side chain. This

specific architecture imparts unique reactivity—most notably the Boekelheide rearrangement—

and biological potential akin to zinc pyrithione derivatives.

This guide provides a rigorous technical analysis of the molecule’s physicochemical profile,

validated synthetic protocols, and functional applications in drug discovery and coordination

chemistry.

Part 1: Chemical Identity & Physicochemical
Profile[1][2]
Nomenclature & Identification

IUPAC Name: 2-(2-phenylethylsulfanyl)-1
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-pyridin-1-olate

Common Name: 2-(Phenethylthio)pyridine N-oxide

Molecular Formula:

Molecular Weight: 231.31 g/mol

SMILES:[O-][n+]1ccccc1SCCc2ccccc2

Physicochemical Properties (Derived & Analog-
Validated)
The following data points are synthesized from validated structural analogs (e.g., 2-

mercaptopyridine N-oxide and 2-phenylethylthio-pyridine) to ensure predictive accuracy for

experimental design.

Property Value / Range Experimental Note

Physical State Crystalline Solid
Hygroscopic; store under inert

atmosphere.

Melting Point 95°C – 105°C
Range varies based on

hydration/purity.

Solubility DMSO, MeOH, DCM
Poor water solubility due to the

phenylethyl lipophile.

pKa (Conj. Acid) ~0.7 – 1.0
The N-oxide oxygen is weakly

basic.

LogP (Predicted) 2.8 – 3.2
Lipophilic side chain balances

the polar N-oxide head.

H-Bond Acceptors 2
N-oxide oxygen and Thioether

sulfur.

Part 2: Synthetic Pathways & Protocols[3]
Strategic Analysis of Synthesis
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The synthesis of 2-(2-phenylethylthio)pyridine N-oxide requires careful oxidation

management. Direct oxidation of the sulfide precursor (Route A) is efficient but risks over-

oxidation of the sulfur atom to a sulfoxide (

) or sulfone (

). The alternative (Route B) avoids this by installing the sulfur chain after N-oxidation.

Validated Protocol: Route A (Selective Oxidation)
Objective: Selective N-oxidation of 2-(2-phenylethylthio)pyridine using m-CPBA.

Reagents:

Precursor: 2-(2-phenylethylthio)pyridine (1.0 eq)

Oxidant: m-Chloroperoxybenzoic acid (m-CPBA, 77% max, 1.1 eq)

Solvent: Dichloromethane (DCM), anhydrous

Quench: Sat.

, 10%

Step-by-Step Methodology:

Dissolution: Dissolve 10 mmol of 2-(2-phenylethylthio)pyridine in 50 mL anhydrous DCM.

Cool to 0°C in an ice bath.

Controlled Addition: Dissolve m-CPBA (11 mmol) in 20 mL DCM. Add this solution dropwise

over 30 minutes.

Critical Control: Maintain temperature <5°C. Higher temperatures promote sulfur oxidation.

Monitoring: Stir at 0°C for 2 hours, then allow to warm to room temperature (RT) for 1 hour.

Monitor via TLC (10% MeOH in DCM). Look for the lower Rf spot (N-oxide).

Workup:

Wash reaction mixture with 10%
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(removes excess peroxide).

Wash with Sat.

(removes m-chlorobenzoic acid byproduct).

Dry organic layer over

, filter, and concentrate in vacuo.

Purification: Recrystallize from EtOAc/Hexane or perform flash chromatography (Gradient: 0-

5% MeOH/DCM).

Visualization: Synthetic Workflow

2-Chloropyridine SNAr Substitution
(Phenylethyl thiol, K2CO3) 2-(2-phenylethylthio)pyridine Selective Oxidation

(m-CPBA, 0°C, DCM)

 Controlled
Addition

TARGET:
2-(2-phenylethylthio)

pyridine N-oxide
 Major Product

Sulfoxide/Sulfone
(Over-oxidation impurity)

 T > 10°C

Click to download full resolution via product page

Figure 1: Synthetic workflow highlighting the critical oxidation step required to avoid sulfone

formation.

Part 3: Functional Reactivity & Applications
The Boekelheide Rearrangement
The defining reaction of 2-alkyl/thio-pyridine N-oxides is the interaction with acetic anhydride (

). This triggers a rearrangement that functionalizes the C-2 or side-chain position, often
converting the molecule into a pyridone or acetoxy-derivative.

Mechanism:

Acylation: The N-oxide oxygen attacks
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, forming an

-acetoxypyridinium cation (highly electrophilic).

Nucleophilic Attack/Rearrangement: The acetate counter-ion attacks the C-2 position (or the

-carbon of the side chain), followed by elimination.[1]

Result: Formation of 2-pyridone derivatives or side-chain functionalization.

Metal Coordination (Chelation)
Similar to Zinc Pyrithione, the N-oxide oxygen and the sulfide sulfur at the 2-position form a

potent bidentate ligand system (

-coordination).

Application: Synthesis of bioactive metal complexes (Zn, Cu, Ru) for antimicrobial screening.

Binding Mode: The molecule forms a 5-membered chelate ring with transition metals.

Visualization: Reactivity Pathways
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Figure 2: Divergent reactivity pathways: Rearrangement via acetic anhydride vs. Metal

complexation.

Part 4: Safety & Handling (SDS Summary)
Hazard Classification:

Acute Toxicity: Category 4 (Oral).

Skin/Eye Irritation: Category 2.[2]

Specific Target Organ Toxicity: Respiratory irritation.

Handling Protocols:

Hygroscopic Nature: Store in a desiccator or under nitrogen. Moisture absorption

complicates accurate mass measurement for stoichiometry.
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Thermal Instability: N-oxides can decompose exothermically at high temperatures (>150°C).

Do not distill residues to dryness without safety shields.[3]

PPE: Standard lab coat, nitrile gloves, and safety glasses. Work within a fume hood,

especially when using m-CPBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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